Cas no 817575-04-5 (1-Methyl-3-propylimidazolium phosphate)

• Product name: 1-Methyl-3-propylimidazolium phosphate
• CAS No: 817575-04-5
• MF: C₂₁H₃₉N₆O₄P
• MW: 470.545925378799
• MDL: MFCD03788932
• CID: 4717229
• PubChem ID: 121233298

1-Methyl-3-propylimidazolium phosphate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-propylimidazolium phosphate
• 1-Methyl-3-propylimidazolium phosphate; 99%
• MFCD03788932
• 817575-04-5
• tris(1-methyl-3-propylimidazol-1-ium) phosphate
• 1-methyl-3-propylimidazol-1-ium;phosphate
• 1-Methyl-3-propyl-1H-imidazol-3-ium phosphate
• G70228

• MDL： MFCD03788932
• Inchi： 1S/3C7H13N2.H3O4P/c3*1-3-4-9-6-5-8(2)7-9;1-5(2,3)4/h3*5-7H,3-4H2,1-2H3;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key： XOEFAMQBRPLVFR-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])[O-].N1(C=C[N+](C)=C1)CCC.N1(C=C[N+](C)=C1)CCC.N1(C=C[N+](C)=C1)CCC

Computed Properties

• Exact Mass: 470.27704074g/mol
• Monoisotopic Mass: 470.27704074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113